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Introduction

The rise of carbapenem-resistant Gram-negative bacteria, particularly those producing metallo-
B-lactamases (MBLS), poses a significant threat to global health. Carbapenems, often
considered last-resort antibiotics, are rendered ineffective by these enzymes.[1][2] EBL-3183 is
a novel, preclinical inhibitor of MBLs designed to restore the activity of carbapenems against
resistant bacteria.[3][4] This document provides detailed application notes and experimental
protocols for assessing the synergistic potential of EBL-3183 in combination with
carbapenems.

The primary mechanism of synergy involves EBL-3183 binding to the MBL enzyme, thereby
preventing the hydrolysis of the carbapenem antibiotic.[3][5] This protective action allows the
carbapenem to reach its target, the penicillin-binding proteins (PBPs), and inhibit bacterial cell
wall synthesis, leading to bacterial cell death. The following protocols for checkerboard and
time-kill assays are standard in vitro methods to quantify the degree of synergy between two
antimicrobial agents.

Data Presentation: In Vitro Synergy of EBL-3183 and
Meropenem
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The following table summarizes representative data demonstrating the synergistic activity of
EBL-3183 in combination with the carbapenem, meropenem, against a carbapenem-resistant
strain of Klebsiella pneumoniae producing the New Delhi Metallo-B-lactamase (NDM).

MIC (pg/mL)
MIC (pg/mL) in Interpretati
Organism Agent (gimt) L. FICI i
Alone Combinatio on
n
K.
pneumoniae
Meropenem 64 2 0.5 Synergy
(NDM-
producing)
EBL-3183 8 2

FICI (Fractional Inhibitory Concentration Index) Calculation: FICI = (MIC of Meropenem in
combination / MIC of Meropenem alone) + (MIC of EBL-3183 in combination / MIC of EBL-
3183 alone) FICI = (2/64) + (2/8) = 0.03125 + 0.25 = 0.28125 An FICI of £ 0.5 is indicative of

synergy.

Signaling Pathway and Resistance Mechanism
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Mechanism of EBL-3183 and Carbapenem Synergy
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Caption: Mechanism of EBL-3183 and Carbapenem Synergy.

Experimental Workflow
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Synergy Testing Experimental Workflow
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Carbapenem Resistance Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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